Cas no 1040640-52-5 (N-(4-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)thiazol-2-yl)benzenesulfonamide)

• Product Name: N-(4-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)thiazol-2-yl)benzenesulfonamide
• CAS No: 1040640-52-5
• MF: C₂₀H₂₂N₆O₃S₂
• MW: 458.557080745697
• CID: 6540208
• PubChem ID: 27376695
• Update Time: 2025-07-22

N-(4-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)thiazol-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[3-oxo-3-(4-pyrimidin-2-ylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl]benzenesulfonamide
• N-(4-{3-oxo-3-[4-(pyrimidin-2-yl)piperazin-1-yl]propyl}-1,3-thiazol-2-yl)benzenesulfonamide
• 1040640-52-5
• N-(4-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)thiazol-2-yl)benzenesulfonamide
• VU0642005-1
• AKOS024506926
• F5326-0050

• Inchi： 1S/C20H22N6O3S2/c27-18(25-11-13-26(14-12-25)19-21-9-4-10-22-19)8-7-16-15-30-20(23-16)24-31(28,29)17-5-2-1-3-6-17/h1-6,9-10,15H,7-8,11-14H2,(H,23,24)
• InChI Key： DHFTXGCDDGUCEB-UHFFFAOYSA-N
• SMILES： S1C(NS(C2C=CC=CC=2)(=O)=O)=NC(=C1)CCC(N1CCN(C2N=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 458.11948093g/mol
• Monoisotopic Mass: 458.11948093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 145Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(4-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)thiazol-2-yl)benzenesulfonamide

Professional Introduction to N-(4-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)thiazol-2-yl)benzenesulfonamide and CAS No. 1040640-52-5

N-(4-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)thiazol-2-yl)benzenesulfonamide, a compound with the CAS number 1040640-52-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular architecture of this substance incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications.

The compound's name highlights several critical structural components, including a thiazole ring, a benzenesulfonamide moiety, and a pyrimidine derivative linked through a piperazine group. These elements are strategically positioned to interact with biological targets, making the compound a valuable candidate for drug discovery and development. The piperazine moiety, in particular, is known for its ability to modulate neurotransmitter systems, which has implications for the treatment of neurological and psychiatric disorders.

The synthesis of N-(4-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)thiazol-2-yl)benzenesulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the thiazole ring into the molecular framework is achieved through cyclization reactions, while the benzenesulfonamide group is introduced via sulfonylation techniques. The final step involves the connection of the pyrimidine-piperazine moiety, which is critical for achieving the desired biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Molecular docking studies have shown that N-(4-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)thiazol-2-yl)benzenesulfonamide exhibits strong binding potential with enzymes and receptors involved in inflammation and pain signaling pathways. These findings align with the growing interest in developing novel therapeutics that target these pathways.

In vitro studies have demonstrated that this compound possesses significant anti-inflammatory properties. The mechanism of action appears to involve inhibition of key pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms. Additionally, preliminary data suggest that N-(4-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)thiazol-2-yibenzenesulfonamide may have analgesic effects, making it a promising candidate for the treatment of chronic pain conditions.

The structural features of this compound also make it an attractive scaffold for further chemical modifications. By altering specific functional groups or introducing new moieties, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility is crucial for developing drugs that are not only effective but also well-tolerated by patients.

The field of medicinal chemistry continues to evolve rapidly, with new tools and techniques becoming available to aid in drug discovery and development. Advances in high-throughput screening (HTS), CRISPR-Cas9 gene editing, and artificial intelligence (AI)-assisted drug design are transforming how new compounds are identified and optimized. N-(4-(3-Oxo -3(4(pyrimidin -2 -y lpiperazin -1 -y lprop yl )thia zol -2 -y l )ben zenesul fon amide), with its unique structural features, is well-positioned to benefit from these advancements.

Ongoing clinical trials are exploring the therapeutic potential of compounds similar to N-(4-(3 oxo -3(4(pyrimidin -2 -y lpiperazin -1 -y lprop yl )thia zol -2 -y l )ben zenesul fon amide). These trials aim to evaluate safety profiles, optimal dosing regimens, and long-term efficacy. The results of these studies will provide valuable insights into the compound's potential as a therapeutic agent.

The development of novel pharmaceuticals is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. Each stage of drug development— từ synthesis và characterization đến preclinical testing và clinical trials—requires meticulous attention to detail and rigorous validation. N( 4( 3 oxo 3( 4(pyrimidin 2 y lpiperazin 1 y lprop yl )thia zol 2 y l )ben zenesul fon amide stands as an example of how interdisciplinary research can lead to innovative therapeutic solutions.

The future of pharmaceutical research looks promising, with emerging technologies poised to accelerate drug discovery efforts. Techniques such as organometallic chemistry, flow chemistry, và biocatalysis are enabling more efficient synthesis của complex molecules like N( 4( 3 oxo 3( 4(pyrimidin 2 y lpiperazin 1 y lprop yl )thia zol 2 y l )ben zenesul fon amide). Additionally, advancements in imaging technologies và biomarker analysis are providing deeper insights into disease mechanisms và drug responses.

In conclusion, N( 4( 3 oxo 3( 4(pyrimidin 2 y lpiperazin 1 y lprop yl )thia zol 2 y l )ben zenesul fon amide (CAS No: 1040640-52-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features và promising biological activities make it a valuable candidate for further research và development. As the field của medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.